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Compound of Interest

Compound Name: Cannabidivarin

Cat. No.: B1668262 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

Cannabidivarin (CBDV) is crucial for both personal safety and the integrity of research. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the secure and effective use of CBDV in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)
Cannabidivarin is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects[1]. Some commercial preparations of CBDV are dissolved in methanol, a highly

flammable and toxic solvent that can cause damage to organs, particularly the eyes[2][3].

Therefore, a thorough risk assessment is necessary to determine the appropriate PPE for

handling CBDV.

Recommended Personal Protective Equipment (PPE) for Handling Cannabidivarin
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Exposure Route Task Recommended PPE

Dermal (Skin)
Handling solid CBDV, extracts,

or solutions

Nitrile gloves, lab coat or

disposable gown[4]. For tasks

with a higher risk of splashes,

a chemical-resistant apron is

recommended[4].

Ocular (Eyes)
General laboratory work with

potential for minor splashes

Safety glasses with side

shields[4].

Handling liquid chemicals and

procedures with a risk of

splashing

Indirectly vented chemical

splash goggles[4][5].

High-risk procedures with

significant splash potential

A face shield worn over safety

glasses or goggles[4][6].

Inhalation
Handling solid CBDV that may

generate dust

A NIOSH-approved N95

respirator[4][7].

Working with CBDV in volatile

organic solvents

Work in a chemical fume hood

or use a respirator with an

appropriate organic vapor

cartridge[4][8].

Quantitative Hazard Data
Data Point Value Source

Oral LD50 (Rat) 500 mg/kg [1]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Note: When CBDV is supplied in a methanol solution, the hazards of methanol must also be

considered. Methanol is highly flammable and toxic if swallowed, in contact with skin, or if

inhaled, and it can cause organ damage[2][3].
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Operational Plans
Donning and Doffing of PPE
The correct sequence for putting on (donning) and taking off (doffing) PPE is critical to prevent

contamination[4].

Donning Sequence:

Gown: Put on a clean lab coat or disposable gown.

Mask or Respirator: Secure the mask or respirator to your face, ensuring a proper seal.

Goggles or Face Shield: Put on eye and face protection.

Gloves: Don gloves, ensuring they overlap the cuffs of the gown.[4]

Doffing Sequence:

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out.

Gown: Remove the gown by unfastening it and rolling it down from the shoulders, turning it

inside out.

Goggles or Face Shield: Remove eye and face protection from the back of the head.

Mask or Respirator: Remove the mask or respirator from the back of the head.

Hand Hygiene: Immediately wash your hands thoroughly with soap and water.[4]

Spill and Decontamination Plan
In the event of a spill, the following procedures should be followed:

Alert Personnel: Notify others in the immediate area.

Evacuate: If the spill is large or involves a volatile solvent, evacuate the area.

Don PPE: Before cleaning, don the appropriate PPE as listed above.
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Containment and Cleanup: For liquid spills, absorb the material with an inert absorbent

material (e.g., sand, diatomite)[3]. For solid spills, carefully sweep or vacuum the material to

avoid generating dust[9].

Decontamination: Clean the spill area thoroughly.

Waste Disposal: Collect all cleanup residues in a sealed, labeled container and dispose of it

as hazardous waste[8][9].

Disposal Plan
All waste containing CBDV must be managed in accordance with federal, state, and local

regulations[9].

Waste Characterization: CBDV powder and concentrated solutions should be treated as

chemical waste.

Contaminated Materials: Gloves, absorbent pads, and labware that have come into contact

with CBDV should also be disposed of as hazardous waste[8][9].

Disposal Procedure:

Segregation: Keep CBDV waste separate from other laboratory waste streams[10].

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and list the

chemical contents[9].

Deactivation (if required): The principle of rendering cannabinoid waste "unusable and

unrecognizable" is often recommended. This can be achieved by mixing the CBDV waste

with an equal volume of an undesirable material such as soil, cat litter, or food waste to

form a heterogeneous mixture[10][11].

Final Disposal: Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on the final disposal of the contained waste[10][12]. DO

NOT dispose of CBDV waste down the drain or in the regular trash[10].
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Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution of CBDV in Ethanol
This protocol outlines the steps for the preparation of a standardized stock solution of CBDV for

use in in vitro and in vivo experiments[8].

Materials:

Cannabidivarin (solid)

Anhydrous Ethanol (200 proof)

Analytical balance

Spatula

Weighing boat

1 mL amber glass volumetric flask

Vortex mixer

Sonicator (optional)

Procedure:

Tare a clean, dry weighing boat on the analytical balance.

Carefully weigh 10 mg of solid CBDV using a spatula and record the exact weight.

Transfer the weighed CBDV to a 1 mL amber glass volumetric flask.

Add approximately 0.8 mL of anhydrous ethanol to the flask.

Vortex the solution for 30 seconds to dissolve the CBDV. If necessary, sonicate for 5 minutes

to ensure complete dissolution.
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Once dissolved, add anhydrous ethanol to the flask until the bottom of the meniscus reaches

the 1 mL mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Store the stock solution in a tightly sealed amber vial at -20°C for long-term storage to

prevent degradation from heat, light, and oxidation[8].
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Risk Assessment

PPE Selection
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Caption: Workflow for selecting appropriate PPE when handling Cannabidivarin.
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Cannabidivarin Waste Disposal Workflow
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Caption: Workflow for the safe disposal of Cannabidivarin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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